4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline
Overview
Description
“4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline” is a chemical compound with the molecular formula C10H7ClFN3O and a molecular weight of 239.63 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of “4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline” consists of a pyrimidine ring attached to an aniline group via an oxygen atom . The aniline group has chlorine and fluorine substituents .Physical And Chemical Properties Analysis
“4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline” has a melting point of 134-136 °C .Scientific Research Applications
Proteomics Research
This compound is used in proteomics research . Proteomics is a branch of biology that studies proteins, their structures, and their functions. The compound could be used in various experiments to study protein interactions, modifications, and expressions.
Organic Chemistry
Compounds similar to “4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline” are often used in the field of organic chemistry for the synthesis of various complex molecules .
Pharmaceutical Research
These compounds can also be used in pharmaceutical research for the development of new drugs . They could be used as building blocks or intermediates in the synthesis of pharmaceutical compounds.
Fluorinated Quinolines
The compound might be related to fluorinated quinolines , which are used in various fields such as medicine, agriculture, and components for liquid crystals. Fluorinated quinolines exhibit antibacterial, antineoplastic, and antiviral activities .
Biochemical Research
This compound is used in biochemical research . Biochemistry is the study of chemical processes within and relating to living organisms. This compound could be used in various experiments to study biochemical reactions and pathways.
Fluorinated Compounds
The compound might be related to fluorinated compounds , which are used in various fields such as medicine, agriculture, and components for liquid crystals. Fluorinated compounds often exhibit unique properties due to the presence of fluorine atoms .
Safety And Hazards
properties
IUPAC Name |
4-chloro-2-fluoro-5-pyrimidin-2-yloxyaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClFN3O/c11-6-4-7(12)8(13)5-9(6)16-10-14-2-1-3-15-10/h1-5H,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQXSKQIBNOCQGQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)OC2=C(C=C(C(=C2)N)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClFN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40466202 | |
Record name | 4-chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40466202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline | |
CAS RN |
213675-94-6 | |
Record name | 4-chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40466202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.